Cas no 1219386-75-0 ((±)-Carnitine-d)

• Product Name: (±)-Carnitine-d
• CAS No: 1219386-75-0
• MF: C₇H₁₆ClNO₃
• MW: 206.7152967453
• CID: 1066146
• Update Time: 2025-05-25

(±)-Carnitine-d Chemical and Physical Properties

Names and Identifiers

• DL-Carnitine-d9 HCl (trimethyl-d9)
• D,L Carnitine-d9 Chloride
• (3-carboxy-2-hydroxypropyl)-tris(trideuteriomethyl)azanium,chloride
• (±)-Carnitine-d

• Inchi： 1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H/i1D3,2D3,3D3;
• InChI Key： JXXCENBLGFBQJM-KYRNGWDOSA-N
• SMILES： [Cl-].OC(CC(=O)O)C[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

(±)-Carnitine-d Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on (±)-Carnitine-d

Comprehensive Overview of (±)-Carnitine-d (CAS No. 1219386-75-0): Applications, Benefits, and Research Insights

In the realm of biochemical research and nutritional science, (±)-Carnitine-d (CAS No. 1219386-75-0) has emerged as a compound of significant interest. This deuterated form of carnitine is widely utilized in metabolic studies, pharmaceutical development, and stable isotope labeling applications. Its unique properties make it indispensable for tracing metabolic pathways, evaluating drug interactions, and advancing personalized medicine research. Below, we delve into the molecular characteristics, applications, and current trends surrounding this compound.

The chemical structure of (±)-Carnitine-d features deuterium atoms replacing hydrogen at specific positions, enhancing its utility in mass spectrometry and NMR spectroscopy. Researchers favor this isotopic variant for its minimal interference with biological systems while providing high detection sensitivity. CAS No. 1219386-75-0 specifically identifies this compound, ensuring precision in scientific literature and commercial procurement. Its role in mitochondrial function studies is particularly noteworthy, as carnitine derivatives are pivotal in fatty acid metabolism.

Recent advancements in metabolomics and nutraceutical research have amplified the demand for (±)-Carnitine-d. With growing public interest in energy metabolism and sports nutrition, this compound is frequently explored for its potential to optimize cellular energy production. Online searches for terms like "deuterated carnitine benefits" or "CAS 1219386-75-0 uses" reflect its relevance in both academic and consumer-facing contexts. Additionally, its application in drug development—particularly for metabolic disorders—aligns with the rising focus on precision health solutions.

From a commercial perspective, (±)-Carnitine-d is supplied in high purity grades to meet the stringent requirements of pharmaceutical and academic laboratories. Quality control protocols emphasize the absence of contaminants, ensuring reliable results in in vitro and in vivo studies. The compound’s stability under various storage conditions further enhances its practicality for long-term research projects.

Looking ahead, the integration of (±)-Carnitine-d into multi-omics research pipelines is expected to grow. As scientists unravel the complexities of human metabolism, deuterated compounds like this will remain critical tools. Whether investigating lipid oxidation or developing next-generation dietary supplements, CAS No. 1219386-75-0 will continue to bridge gaps between theoretical research and real-world applications.